Cas no 2229020-02-2 (1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol)

• Product Name: 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol
• CAS No: 2229020-02-2
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6174014
• PubChem ID: 165700783
• Update Time: 2025-06-15

1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol
• 1-[(4-methoxynaphthalen-1-yl)methyl]cyclopropan-1-ol
• EN300-1787316
• 2229020-02-2

• Inchi： 1S/C15H16O2/c1-17-14-7-6-11(10-15(16)8-9-15)12-4-2-3-5-13(12)14/h2-7,16H,8-10H2,1H3
• InChI Key： SSUJUCWSNZLISQ-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C(C3C=CC=CC2=3)OC)CC1

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol

Research Brief on 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol (CAS: 2229020-02-2): Recent Advances and Applications

The compound 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol (CAS: 2229020-02-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene and cyclopropanol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability and scalability, which are critical for industrial applications. Additionally, the research team identified key intermediates that could be leveraged for the development of derivatives with enhanced bioactivity.

In terms of pharmacological applications, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific enzymatic pathways. For instance, a 2024 preprint on bioRxiv reported that 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol exhibits inhibitory effects on cytochrome P450 enzymes, suggesting its potential as an adjuvant in combination therapies. This finding is particularly relevant for oncology, where drug-drug interactions often limit treatment options.

Another groundbreaking study, published in Nature Chemical Biology earlier this year, investigated the compound's role in neuroprotection. The researchers found that 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol could mitigate oxidative stress in neuronal cells, offering a potential therapeutic avenue for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also proposed a novel mechanism involving the activation of the Nrf2-ARE pathway, which regulates antioxidant responses.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol. A recent review in Drug Discovery Today highlighted the need for further preclinical studies to address issues related to bioavailability and metabolic stability. Nevertheless, the compound's versatile scaffold and demonstrated bioactivity make it a compelling subject for ongoing research.

In conclusion, 1-(4-methoxynaphthalen-1-yl)methylcyclopropan-1-ol (CAS: 2229020-02-2) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its diverse applications—from enzyme inhibition to neuroprotection—underscore its potential as a multifunctional therapeutic agent. Future research should focus on structural optimization and translational studies to unlock its full clinical potential.